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Compound of Interest

Compound Name: 2-Phenylethanethiol

Cat. No.: B1584568 Get Quote

CAS Number: 4410-99-5

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the chemical compound 2-phenylethanethiol. It
covers its fundamental properties, synthesis, and key applications, with a focus on

experimental methodologies.

Core Properties of 2-Phenylethanethiol
2-Phenylethanethiol, also known as phenethyl mercaptan, is a colorless to light yellow liquid

with a characteristic rubbery and sulfurous odor.[1] It is a versatile reagent in various chemical

syntheses.

Physicochemical Data
The following table summarizes the key quantitative properties of 2-phenylethanethiol.
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Property Value Reference

Molecular Formula C8H10S [1]

Molecular Weight 138.23 g/mol [1]

CAS Number 4410-99-5 [1]

Boiling Point 217-218 °C (at 760 mmHg) [1]

Melting Point -30 °C (estimate) [1]

Density 1.032 g/mL at 25 °C [1]

Refractive Index n20/D 1.560 [1]

Flash Point 195 °F (90.56 °C) [1]

pKa 10.40 ± 0.10 (Predicted) [1]

LogP 2.90 [1]

Solubility
Insoluble in water; soluble in

ethanol, triacetin, and heptane.

Safety and Handling
2-Phenylethanethiol is classified as a combustible liquid and is harmful if swallowed.[2] It is

incompatible with strong bases and strong oxidizing agents.[1] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling this chemical.

All work should be conducted in a well-ventilated fume hood.

Experimental Protocols
Detailed methodologies for the synthesis of 2-phenylethanethiol and its application in the

formation of gold nanoclusters are provided below.

Synthesis of 2-Phenylethanethiol
A common method for the synthesis of 2-phenylethanethiol involves the reaction of a

phenethyl halide with thiourea, followed by hydrolysis of the resulting thiouronium salt.
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Materials:

Phenethyl bromide or phenethyl chloride (1 mole)

Thiourea (1.1 mole)

95% Ethanol (50 mL)

5 N Sodium carbonate solution (300 mL)

2 N Hydrochloric acid

Anhydrous magnesium sulfate

Procedure:

A mixture of phenethyl bromide or chloride and thiourea in 95% ethanol is refluxed for 6

hours in a round-bottomed flask.

Upon cooling, the phenethylthiouronium salt crystallizes and is collected by filtration.

The salt is then hydrolyzed by refluxing with 5 N sodium carbonate solution for 2 hours under

a slow stream of nitrogen.

The reaction mixture is cooled and then acidified with 2 N hydrochloric acid.

The organic layer containing 2-phenylethanethiol is separated.

The product is dried over anhydrous magnesium sulfate.

Purification is achieved by vacuum distillation (b.p. 105°C/23mmHg) to yield the final

product.
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Synthesis of 2-phenylethanethiol workflow.

Application in Gold Nanocluster Synthesis
2-Phenylethanethiol is frequently used as a capping agent in the synthesis of gold

nanoclusters, preventing their aggregation and controlling their size.

Materials:

Gold(III) chloride (HAuCl4) solution

2-Phenylethanethiol

Tetraoctylammonium bromide (TOABr) as a phase transfer catalyst

Sodium borohydride (NaBH4) solution (reducing agent)

Toluene and water (for two-phase system)

Procedure:

An aqueous solution of HAuCl4 is mixed with a solution of TOABr in toluene, leading to the

transfer of gold ions to the organic phase.

2-Phenylethanethiol is added to the organic phase, which complexes with the gold ions.

A freshly prepared aqueous solution of sodium borohydride is added dropwise to the mixture

with vigorous stirring.
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The reaction is allowed to proceed for several hours, during which the gold ions are reduced

to form gold nanoclusters capped with 2-phenylethanethiol.

The organic phase containing the nanoclusters is separated, washed, and the solvent is

evaporated to yield the purified nanoclusters.
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Workflow for gold nanocluster synthesis.

Biological Activity and Signaling Pathways
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Currently, there is a lack of available scientific literature detailing the specific involvement of 2-
phenylethanethiol in biological signaling pathways. Its primary applications are in chemical

synthesis and materials science. While toxicological data exists, in-depth studies on its specific

molecular targets and mechanisms of action within cellular systems are not extensively

reported. The Human Metabolome Database (HMDB) and other toxicological resources do not

currently list any known biological pathways for this compound.[3]

Derivatization Agent in Mass Spectrometry
2-Phenylethanethiol has been utilized as a derivatizing agent for peptides, particularly

phosphorylated sequences, to enhance their ionization efficiency in matrix-assisted laser

desorption/ionization mass spectrometry (MALDI-MS).[4][5] The thiol group can be selectively

reacted with specific functional groups on the peptide, introducing a non-polar phenyl group

that can improve the desorption and ionization process, leading to better signal intensity and

more reliable detection.

Conclusion
2-Phenylethanethiol is a well-characterized chemical with a defined set of physical and

chemical properties. Its synthesis is straightforward, and it serves as a valuable building block

and capping agent in various chemical and materials science applications. While its direct role

in biological signaling is not established, its utility in analytical techniques such as mass

spectrometry highlights its importance as a tool for researchers in the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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